Cas no 1228879-41-1 (1-(3-Pyridyl)-1-propylamine Dihydrochloride)

• Product Name: 1-(3-Pyridyl)-1-propylamine Dihydrochloride
• CAS No: 1228879-41-1
• MF: C₈H₁₄Cl₂N₂
• MW: 209.116159915924
• MDL: MFCD09028142
• CID: 1057350
• PubChem ID: 74889814
• Update Time: 2025-06-08

1-(3-Pyridyl)-1-propylamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-Pyridyl)-1-propylamine Dihydrochloride
• 1-(3-Pyridinyl)-1-propanamine dihydrochloride
• 1-(3-PYRIDYL)-1-PROPYLAMINE 2HCL
• (S)-1-(Pyridin-3-yl)propan-1-amine dihydrochloride
• 4945AJ
• TRA0057403
• SY023048
• 1-(3-Pyridyl)-1-propylamineDihydrochloride
• AS-32000
• 1-(PYRIDIN-3-YL)PROPAN-1-AMINE DIHYDROCHLORIDE
• 1228879-41-1
• MFCD09028142
• AKOS025404315
• DB-300585
• SCHEMBL20302339
• 3-Pyridinemethanamine, alpha-ethyl-, hydrochloride (1:2)
• CS-0324734
• 1-pyridin-3-ylpropan-1-amine;dihydrochloride
• SB47422

• MDL： MFCD09028142
• Inchi： 1S/C8H12N2.2ClH/c1-2-8(9)7-4-3-5-10-6-7;;/h3-6,8H,2,9H2,1H3;2*1H
• InChI Key： MNSJPYQUTLRCJP-UHFFFAOYSA-N
• SMILES： Cl.Cl.NC(C1C=NC=CC=1)CC

Computed Properties

• Exact Mass: 208.0534038g/mol
• Monoisotopic Mass: 208.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 93.3
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines
• Solvents and Organic Chemicals Organic Compounds

Additional information on 1-(3-Pyridyl)-1-propylamine Dihydrochloride

Comprehensive Overview of 1-(3-Pyridyl)-1-propylamine Dihydrochloride (CAS No. 1228879-41-1): Properties, Applications, and Research Insights

1-(3-Pyridyl)-1-propylamine Dihydrochloride (CAS No. 1228879-41-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This dihydrochloride salt derivative of 1-(3-pyridyl)-1-propylamine is characterized by its pyridine ring, which imparts distinct electronic and steric properties, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "pyridine derivatives in drug discovery", "amine-based building blocks", and "CAS 1228879-41-1 applications", reflecting the growing interest in this compound's versatility.

The molecular structure of 1-(3-Pyridyl)-1-propylamine Dihydrochloride includes a propylamine chain linked to a pyridine moiety, which enhances its solubility in polar solvents and stability under various conditions. This property is critical for its use in high-throughput screening and medicinal chemistry, where solubility and purity are paramount. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such compounds, as they serve as key scaffolds for optimizing pharmacokinetic profiles. Searches for "pyridine amines in bioactive molecules" or "dihydrochloride salts in pharmaceuticals" underscore its relevance in modern research.

In addition to its pharmaceutical potential, 1-(3-Pyridyl)-1-propylamine Dihydrochloride is also explored in material science, particularly in the development of functionalized polymers and catalysts. The pyridine ring's ability to coordinate with metals makes it a candidate for ligand design in homogeneous catalysis. Queries like "pyridine-based ligands for catalysis" and "amine-modified materials" align with these applications, demonstrating the compound's interdisciplinary appeal. Its synthesis often involves straightforward amine protection-deprotection strategies, a topic frequently searched as "amine hydrochloride synthesis tips" by synthetic chemists.

Quality control and analytical characterization of CAS No. 1228879-41-1 are essential for ensuring reproducibility in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify purity and structure. Researchers often seek information on "analytical methods for dihydrochloride salts" or "pyridine compound characterization", reflecting the need for standardized protocols. Furthermore, the compound's stability under storage conditions (e.g., temperature and humidity) is a recurring topic in forums discussing "long-term chemical storage best practices".

From a commercial perspective, 1-(3-Pyridyl)-1-propylamine Dihydrochloride is supplied by several specialty chemical vendors, with demand driven by its role in peptide mimetics and small-molecule libraries. Procurement-related searches such as "bulk suppliers of CAS 1228879-41-1" or "custom synthesis of pyridine amines" indicate its market relevance. Regulatory compliance, particularly concerning REACH and GMP guidelines, is another critical aspect, as evidenced by queries like "regulatory status of amine hydrochlorides".

In conclusion, 1-(3-Pyridyl)-1-propylamine Dihydrochloride (CAS No. 1228879-41-1) exemplifies the intersection of synthetic utility and applied research. Its adaptability across pharmaceuticals, materials science, and catalysis ensures its continued prominence in scientific literature. By addressing common search themes like "pyridine amine derivatives" and "dihydrochloride salt applications", this overview aims to bridge the gap between academic inquiry and industrial innovation, offering a resource for diverse stakeholders in the chemical sciences.